Cas no 1048920-34-8 (6-fluoro-7-nitro-3h-2-benzofuran-1-one)

• Product Name: 6-fluoro-7-nitro-3h-2-benzofuran-1-one
• CAS No: 1048920-34-8
• MF: C₈H₄FNO₄
• MW: 197.120065689087
• CID: 1146204
• PubChem ID: 44829111
• Update Time: 2025-04-20

6-fluoro-7-nitro-3h-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-7-nitro-3H-2-benzofuran-1-one
• 6-FLUORO-7-NITRO-3H-ISOBENZOFURAN-1-ONE
• CTK8E1972
• SBB068242
• KB-199444
• 6-fluoranyl-7-nitro-3H-2-benzofuran-1-one
• FT-0655023
• A801092
• DTXSID40661194
• 1048920-34-8
• DB-296521
• 6-Fluoro-7-nitroisobenzofuran-1(3H)-one
• AKOS006307105
• 6-Fluoro-7-nitro-2-benzofuran-1(3H)-one
• 6-fluoro-7-nitro-3h-2-benzofuran-1-one

• Inchi： 1S/C8H4FNO4/c9-5-2-1-4-3-14-8(11)6(4)7(5)10(12)13/h1-2H,3H2
• InChI Key： VZVJQOCBYYCJKM-UHFFFAOYSA-N
• SMILES： FC1C=CC2COC(C=2C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 197.01243577g/mol
• Monoisotopic Mass: 197.01243577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų